Cas no 2680698-34-2 (benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate)

• Product Name: benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate
• CAS No: 2680698-34-2
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 5622056
• PubChem ID: 165925086
• Update Time: 2025-06-11

benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680698-34-2
• EN300-28296130
• benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate

• Inchi： 1S/C16H16BrNO2/c1-12-8-9-15(14(17)10-12)18(2)16(19)20-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： VVZVWWGCDBUDOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.03644g/mol
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate

Comprehensive Overview of Benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate (CAS No. 2680698-34-2)

Benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate (CAS No. 2680698-34-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique carbamate functional group and brominated aromatic structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula and structural features make it a valuable asset in the development of novel pharmaceuticals and crop protection agents.

The growing interest in benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate is driven by its potential applications in drug discovery and sustainable agriculture. Researchers are particularly intrigued by its role as a building block for designing inhibitors targeting specific enzymes or receptors. In agrochemistry, its halogenated moiety offers opportunities for creating eco-friendly pesticides with enhanced selectivity and reduced environmental impact. These applications align with current global trends favoring green chemistry and precision medicine.

From a synthetic chemistry perspective, the carbamate linkage in this compound provides exceptional stability while maintaining reactivity for further transformations. The presence of both N-methyl and benzyl groups introduces interesting steric and electronic effects that influence its behavior in coupling reactions. Recent publications have highlighted its utility in palladium-catalyzed cross-coupling reactions, a hot topic in organic synthesis methodologies. This positions CAS No. 2680698-34-2 as a compound of interest for researchers working on C-C bond formation strategies.

The physicochemical properties of benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate contribute to its handling characteristics and solubility profile. With moderate lipophilicity (predicted logP values typically ranging 3.5-4.2), it demonstrates good solubility in common organic solvents while remaining sufficiently stable for storage and transportation. These characteristics address frequently searched questions about compound stability and purification methods in research forums and chemical databases.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the distinctive chemical shifts of the N-methyl protons and aromatic bromine effects. The quality control parameters for CAS No. 2680698-34-2 often become a subject of discussion in chemical manufacturing circles, especially regarding the acceptable limits of related substances and residual solvents.

In the context of intellectual property, benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate appears in several patent applications related to kinase inhibitors and antimicrobial agents. This reflects the compound's relevance in addressing contemporary challenges in healthcare, particularly in the development of treatments for resistant infections and chronic inflammatory conditions. The patent landscape surrounding this chemical entity continues to evolve as new therapeutic applications are discovered.

From a commercial availability standpoint, suppliers typically offer CAS No. 2680698-34-2 in research quantities with varying purity grades. The pricing and sourcing of this compound frequently appear in search queries, indicating strong market interest. Current good manufacturing practices (cGMP) compliance has become an increasingly important consideration for purchasers, especially those in the pharmaceutical sector requiring materials for preclinical development.

Environmental and safety assessments of benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate follow standard protocols for organic intermediates. While not classified as hazardous under normal handling conditions, proper laboratory precautions are recommended when working with this compound. These safety considerations align with the broader industry focus on responsible chemical management and workplace safety standards.

The future research directions for this compound may explore its potential in bioconjugation chemistry or as a precursor for fluorescent probes, areas that have seen exponential growth in recent years. The unique combination of its carbamate functionality and brominated aromatic system offers intriguing possibilities for creating molecular tools in chemical biology and diagnostic applications.

In summary, benzyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate (CAS No. 2680698-34-2) represents an important synthetic intermediate with diverse applications across multiple scientific disciplines. Its structural features and chemical properties continue to make it a subject of active investigation, particularly in areas merging synthetic chemistry with biological applications. As research progresses, this compound will likely maintain its relevance in the development of innovative solutions for healthcare and agricultural challenges.